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Compound of Interest

Compound Name: Indolin-4-amine

CAS No.: 52537-01-6

Cat. No.: B1589700 Get Quote

Executive Summary & Chemical Context
Indolin-4-amine (CAS: 5585-60-4) is a bicyclic heterocycle comprising a benzene ring fused to

a saturated nitrogen-containing five-membered ring (2,3-dihydro-1H-indole), with a primary

amine substituent at the C4 position. It serves as a critical scaffold in the synthesis of kinase

inhibitors and GPCR ligands.

In electrospray ionization (ESI) mass spectrometry, Indolin-4-amine exhibits a distinct

fragmentation behavior driven by the competition between aromatization (conversion to the

indole core) and direct bond cleavage (loss of ammonia or hydrogen cyanide). Understanding

these competing pathways is essential for distinguishing this scaffold from its oxidized indole

analogs or isomeric amino-indolines.

Molecular Formula:

Monoisotopic Mass: 134.0844 Da

Precursor Ion

:

135.09
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Mechanistic Fragmentation Pathways
The fragmentation of protonated Indolin-4-amine (

135) does not follow a single linear decay. Instead, it bifurcates into three primary mechanistic
channels governed by the internal energy of the ion and the stability of the resulting fragments.

Pathway A: Oxidative Dehydrogenation (Aromatization)
This is the most thermodynamically favored pathway for indoline derivatives. The saturated C2-

C3 bond in the pyrrolidine ring is prone to dehydrogenation, driven by the formation of the fully

aromatic, highly stable indole system.

Mechanism:

Result: Formation of the 4-aminoindole cation (

133).

Diagnostic Value: The presence of the

133 peak is a hallmark of the indoline core. If this peak is the base peak, it suggests facile
oxidation in the ion source or collision cell.

Pathway B: Deamination (Loss of Ammonia)
The C4-primary amine is attached to an aromatic ring (aniline-like). While neutral aniline

typically loses HCN, protonated aniline derivatives can eliminate ammonia (

) under high collision energy (CID), generating a phenyl cation radical or a distonic ion.

Mechanism:

Result: A fragment at

118. This ion retains the indoline bicyclic core but lacks the exocyclic amine.

Pathway C: Ring Cleavage & Nitrile Elimination
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High-energy fragmentation leads to the rupture of the heterocyclic ring. This often involves the

loss of hydrogen cyanide (

) or methylene imine (

), characteristic of nitrogen heterocycles.

Mechanism:

Secondary Decay: The aromatized product (

133) can also lose

to form

106.

Experimental Protocol: Self-Validating Workflow
To reliably characterize Indolin-4-amine, use the following ESI-MS/MS protocol. This method

includes built-in checks to ensure data integrity.

Step-by-Step Methodology
Sample Preparation:

Dissolve Indolin-4-amine in 50:50 Methanol/Water + 0.1% Formic Acid to a concentration

of 1 µg/mL.

Validation Check: Ensure solution pH is < 4.0 to guarantee efficient protonation of the

secondary amine (ring N) and primary amine (C4-N).

Direct Infusion (Source Optimization):

Infuse at 5–10 µL/min into the ESI source.

Source Temp: 300°C (High temp promotes in-source aromatization; keep <250°C if native

indoline quantification is required).

Capillary Voltage: 3.5 kV.
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MS/MS Acquisition (CID):

Isolate precursor

135.1 (Isolation width: 1.0 Da).

Apply stepped Collision Energy (CE): 15, 30, 45 eV.

Why Stepped? Low CE (15 eV) reveals the

133 (aromatization) and

118 (ammonia loss) ions. High CE (45 eV) is required to shatter the aromatic core (

108, 91).

Data Interpretation:

Verify the "Survival Yield": If the precursor (135) is absent at 15 eV, the molecule is highly

labile.

Check the 135

133 transition. If observed, confirm the identity of 133 by performing MS3 on it (should
match 4-aminoindole reference spectrum).

Quantitative Data Summary
The following table summarizes the theoretical and observed ions for Indolin-4-amine
fragmentation.
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m/z
(Observed)

Ion Type Formula (Est.) Neutral Loss
Mechanism /
Notes

135.09 Precursor -
Protonated

Indolin-4-amine

133.07 Product (2 Da)

Aromatization to

4-Aminoindole.

Dominant at low

CE.

118.06 Product (17 Da)

Deamination.

Loss of exocyclic

amine.[1]

108.08 Product (27 Da)

Loss of HCN

from pyrrolidine

ring.

106.06 Secondary (27 Da)

Derived from

133 (Indole core

breakdown).

91.05 Deep Fragment

Tropylium-like

ion (highly stable

aromatic

fragment).

Fragmentation Pathway Diagram
The following logic tree visualizes the hierarchical relationship between the precursor and its

fragments.
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Deaminated Core
[M+H - NH3]+

m/z 118

- NH3 (17 Da)
C-N Bond Cleavage

Ring Cleavage Product
[M+H - HCN]+

m/z 108

- HCN (27 Da)
Pyrrolidine Ring Loss

Indole Fragment
[m/z 133 - HCN]+

m/z 106

- HCN (27 Da)

Tropylium Ion
[C7H7]+
m/z 91

- HCN (27 Da)
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Figure 1: Mechanistic fragmentation tree of protonated Indolin-4-amine under ESI-CID

conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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